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Compound of Interest

Compound Name: Butyl isocyanate

Cat. No.: B149574

Introduction: Butyl isocyanate, a reactive organic compound with the formula CsHaNO, is a
crucial building block in synthetic organic chemistry, particularly in the pharmaceutical and
agrochemical industries. Its isocyanate functional group (-N=C=0) readily reacts with
nucleophiles such as amines, alcohols, and thiols, making it a versatile reagent for the
introduction of a butylcarbamoyl moiety. This guide provides an in-depth overview of the
commercial availability of butyl isocyanate, its major suppliers, typical specifications, and
detailed experimental protocols for its synthesis, application, and quality control.

Major Suppliers and Commercial Availability

Butyl isocyanate is readily available from a variety of chemical suppliers, ranging from large,
multinational corporations to smaller, specialized manufacturers. It is typically offered in various
purity grades, from technical grade to high-purity versions suitable for sensitive applications in
drug development and research.

Table 1: Prominent Suppliers of Butyl Isocyanate and Their Offerings

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b149574?utm_src=pdf-interest
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Supplier Purity/Grade(s) Offered Available Quantities
Sigma-Aldrich (Merck) 98%, =98.0% (GC) 5 mL, 25 mL, Bulk inquiries
Tokyo Chemical Industry (TCI) >098.0% (GC) 25 mL, 100 mL, 500 mL
Thermo Fisher Scientific (Alfa

98% 25¢,1004g
Aesar)
ChemicalBook 98%, 99%+ HPLC 1 kg, 20 kg, Bulk inquiries
Simson Pharma Limited Custom Synthesis Inquire for quantities
A. B. Enterprises 98%, 99% Inquire for quantities
Hangzhou LEAP Chem Co., ] ) N
Lid Industrial Grade/99% Inquire for quantities
Wuhan hongde yuexin
pharmaceutical technology co.  98% 1 kg, 20 kg, 1 ton
LTD.
Beijing Ouhe Technology Co.,

98.00% 109,50 g, 100 g, 250 g, 500 g

Ltd.

Typical Specifications and Impurity Profile

Ensuring the purity and quality of butyl isocyanate is paramount for reproducible and reliable
experimental outcomes. While specific impurity profiles can vary between suppliers and
batches, common impurities may arise from the manufacturing process or degradation.

Table 2: Physicochemical Properties of n-Butyl Isocyanate
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Property Value

CAS Number 111-36-4

Molecular Formula CsH9eNOJ1][2]

Molecular Weight 99.13 g/mol [1]

Appearance Colorless to light yellow liquid
Boiling Point 115 °C (lit.)

Density 0.88 g/mL at 25 °C (lit.)[1]
Refractive Index n20/D 1.406 (lit.)[1]

Flash Point 11 °C (51.8 °F) - closed cup
Solubility Reacts with water[3]

Common Impurities: Potential impurities in commercially available butyl isocyanate can
include:

o Unreacted starting materials: Such as n-butylamine.

e By-products from synthesis: Including substituted ureas formed from the reaction of butyl
isocyanate with excess n-butylamine[4].

o Degradation products: Formed upon exposure to moisture or elevated temperatures.
» Residual solvents: From the manufacturing and purification process.

A Certificate of Analysis (CoA) from the supplier will provide lot-specific information on the
purity and levels of known impurities[5][6][7]. For highly sensitive applications, it is
recommended to perform in-house quality control analysis.

Experimental Protocols
Synthesis of n-Butyl Isocyanate

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-isocyanate
https://www.echemi.com/produce/pr220804498068-butyl-isocyanate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-isocyanate
https://www.fishersci.com/store/msds?partNumber=AAL0566406&productDescription=1-BUTYL+ISOCYANATE%2C+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://patents.google.com/patent/CN1844091A/en
https://datasheets.scbt.com/coa/sample/sc-253639_SAMPLE.pdf
https://www.thermofisher.com/TFS-Assets/GC/certificate/Certificate-of-Analysis/L09957-10145202.pdf
https://assets.fishersci.com/TFS-Assets/GC/certificate/Certificate-of-Analysis/L19747-A26U013.pdf
https://www.benchchem.com/product/b149574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following is a general procedure for the synthesis of n-butyl isocyanate based on the

phosgenation of n-butylamine, as described in patent literature. This process involves the use

of highly toxic phosgene and should only be performed by trained personnel in a well-ventilated

fume hood with appropriate safety precautions.

Materials:

n-Butylamine
Xylene (solvent)
Phosgene

Nitrogen gas

Procedure:

In a suitable reactor equipped with a stirrer, thermometer, gas inlet, and reflux condenser, a
solution of n-butylamine in xylene is prepared.

The solution is cooled, and phosgene gas is introduced into the reaction mixture while
maintaining a low temperature. This initial step is highly exothermic[4].

After the initial low-temperature phosgenation, the reaction temperature is gradually
increased, and a slow stream of phosgene is continued until the reaction mixture becomes
clear[4].

The reaction is maintained at the elevated temperature for several hours to ensure complete
conversion[4].

Upon completion, the excess phosgene is removed by purging the system with an inert gas,
such as nitrogen[4].

The resulting crude n-butyl isocyanate is then purified by fractional distillation to yield the
final product with a purity of over 99%][4].
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Synthesis of n-Butyl Isocyanate

Start: Prepare n-Butylamine in Xylene

Introduce Phosgene

Low-Temperature Phosgenation
(Exothermic)

Gradual Heating

High-Temperature Phosgenation

Reaction Completion

Purge with Nitrogen

Remove Excess Phosgene

Fractional Distillation

Product: n-Butyl Isocyanate (>99%)
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Synthesis of N,N'-Disubstituted Urea

Start: Dissolve Primary Amine in Anhydrous Solvent

Under Inert Atmosphere

y

Add Butyl Isocyanate

Exothermic

Stir at Room Temperature

Monitor by TLC/LC-MS

Solvent Removal

l

Purification (Recrystallization or Chromatography)

Product: N,N'-Disubstituted Urea

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b149574?utm_src=pdf-body-img
https://www.benchchem.com/product/b149574?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 1. Butyl isocyanate | CSHONO | CID 8110 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. echemi.com [echemi.com]
o 3. fishersci.com [fishersci.com]

e 4. CN1844091A - Process for preparing butyl isocyanate - Google Patents
[patents.google.com]

o 5. datasheets.scbt.com [datasheets.scbt.com]
e 6. thermofisher.com [thermofisher.com]
o 7. assets.fishersci.com [assets.fishersci.com]

 To cite this document: BenchChem. [Commercial Availability and Suppliers of Butyl
Isocyanate: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b149574#commercial-availability-and-
suppliers-of-butyl-isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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